Cas no 2171794-64-0 (2-{7-methyl-1H-pyrrolo3,2-bpyridin-3-yl}acetic acid)

• Product Name: 2-{7-methyl-1H-pyrrolo3,2-bpyridin-3-yl}acetic acid
• CAS No: 2171794-64-0
• MF: C₁₀H₁₀N₂O₂
• MW: 190.198602199554
• CID: 6062602
• PubChem ID: 165749184
• Update Time: 2023-12-30

2-{7-methyl-1H-pyrrolo3,2-bpyridin-3-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{7-methyl-1H-pyrrolo3,2-bpyridin-3-yl}acetic acid
• 2171794-64-0
• EN300-1635708
• 2-{7-methyl-1H-pyrrolo[3,2-b]pyridin-3-yl}acetic acid

• Inchi： 1S/C10H10N2O2/c1-6-2-3-11-10-7(4-8(13)14)5-12-9(6)10/h2-3,5,12H,4H2,1H3,(H,13,14)
• InChI Key： XMQBTQSVOMKZOE-UHFFFAOYSA-N
• SMILES： OC(CC1=CNC2C(C)=CC=NC=21)=O

Computed Properties

• Exact Mass: 190.074227566g/mol
• Monoisotopic Mass: 190.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 66Ų